Cas no 53657-94-6 (1-(2-Amino-3-methylphenyl)ethanone)

• Product Name: 1-(2-Amino-3-methylphenyl)ethanone
• CAS No: 53657-94-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD00129145
• CID: 381647
• PubChem ID: 179628
• Update Time: 2025-04-19

1-(2-Amino-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-3-methylphenyl)ethanone
• Ethanone, 1-(2-amino-3-methylphenyl)-
• Ethanone, 1-(2-amino-3-methylphenyl)- (9CI)
• 1-(2-Amino-3-methylphenyl)aethan-1-on
• 1-(2-Amino-3-methyl-phenyl)-aethanon
• 1-(2-amino-3-methyl-phenyl)-ethanone
• 1-(2-amino-3-methylphenyl)-Ethanone
• 2-acetyl-6-methylaniline
• 2-methyl-6-acetylaniline
• AC1L45M8
• CTK8D4087
• SureCN704587
• CS-0061143
• A7805
• Ethanone, 1-(2-amino-3-methylpheyl)-
• W18414
• ETHANONE,1-(2-AMINO-3-METHYLPHENYL)-
• SCHEMBL704587
• AS-65925
• 53657-94-6
• 1-(2-AMINO-3-METHYLPHENYL)ETHAN-1-ONE
• AKOS006274404
• DTXSID30968422
• SIAKXVRAWQIXRD-UHFFFAOYSA-N
• 2'-Amino-3'-methylacetophenone

• MDL： MFCD00129145
• Inchi： 1S/C9H11NO/c1-6-4-3-5-8(7(2)11)9(6)10/h3-5H,10H2,1-2H3
• InChI Key： SIAKXVRAWQIXRD-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.069
• Boiling Point: 271.6°C at 760 mmHg
• Flash Point: 118.1°C
• Refractive Index: 1.563
• PSA: 43.09